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Compound of Interest

Compound Name: C15H26O7Tm

Cat. No.: B15146197 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive searches of chemical databases and scientific literature did not yield a

definitive identification for a compound with the precise molecular formula C15H26O7Tm. The

information presented herein is based on the general principles of thulium coordination

chemistry and represents a technical guide for a plausible, albeit hypothetical, compound fitting

this formula. The proposed structure is that of a Thulium(III) complex with a multidentate

organic ligand.

Introduction to Thulium and Its Coordination
Complexes
Thulium (Tm) is a rare-earth element belonging to the lanthanide series. It predominantly exists

in the +3 oxidation state (Tm³⁺) in its compounds. Thulium(III) complexes have garnered

significant interest due to their unique luminescent and magnetic properties. These

characteristics make them valuable in various advanced applications, including:

Medical Imaging: As contrast agents in Magnetic Resonance Imaging (MRI) and in

luminescent bio-imaging.

Laser Technology: Thulium-doped materials are used in solid-state lasers.

Catalysis: As catalysts in various organic reactions.
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The properties and utility of a thulium complex are largely dictated by the nature of the organic

ligand to which the Tm³⁺ ion is coordinated. The ligand's structure influences the complex's

stability, solubility, luminescence, and biological activity.

Proposed Identity of C15H26O7Tm
Given the chemical formula, C15H26O7Tm is most likely a coordination complex consisting of

a central Thulium(III) ion and an organic ligand with the formula [C15H23O7]³⁻. The charge of

the ligand would balance the +3 charge of the thulium ion, resulting in a neutral complex. The

high number of oxygen atoms suggests that the ligand is a poly-oxygenated organic molecule,

likely featuring multiple carboxylate and/or hydroxyl groups that can chelate the thulium ion.

The C15 backbone could be an aliphatic chain or a macrocyclic structure, possibly a derivative

of a known chelating agent functionalized to achieve this specific atomic count.

Physicochemical and Spectroscopic Data
The following table summarizes hypothetical quantitative data for a representative

C15H26O7Tm complex, herein referred to as Tm-L. These values are typical for lanthanide

complexes with polycarboxylate ligands.
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Property Hypothetical Value Method of Determination

Molecular Weight 529.3 g/mol
Mass Spectrometry (e.g., ESI-

MS)

Appearance White to pale-green solid Visual Inspection

Solubility
Soluble in water, DMSO,

methanol
Solubility Assays

Log K (Stability Constant) 18 - 22 Potentiometric Titration

Luminescence Emission

Maxima

~450 nm, ~475 nm, ~650 nm,

~800 nm (in aqueous solution)

Photoluminescence

Spectroscopy

Luminescence Lifetime (τ)
1 - 10 µs (in H₂O), 100 - 500

µs (in D₂O)

Time-Resolved Luminescence

Spectroscopy

Quantum Yield (Φ) 0.1 - 1%
Integrating Sphere

Measurement

Relaxivity (r₁)
3 - 6 mM⁻¹s⁻¹ (as a potential

MRI contrast agent)

Nuclear Magnetic Resonance

Relaxometry

Experimental Protocols
Synthesis of the Thulium Complex (Tm-L)
This protocol describes a general method for the synthesis of a thulium complex with a

polycarboxylate ligand (L).

Materials:

Ligand [C15H26O7] (e.g., as a tri-sodium salt or free acid)

Thulium(III) chloride hexahydrate (TmCl₃·6H₂O)

Deionized water

Sodium hydroxide (NaOH) or hydrochloric acid (HCl) for pH adjustment
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Methanol

Diethyl ether

Procedure:

Dissolve the ligand (1.0 mmol) in deionized water (50 mL).

Adjust the pH of the ligand solution to ~7.0 using 0.1 M NaOH or 0.1 M HCl.

In a separate flask, dissolve TmCl₃·6H₂O (1.0 mmol) in deionized water (20 mL).

Slowly add the TmCl₃ solution to the stirring ligand solution at room temperature.

Monitor the pH of the reaction mixture and maintain it at 6.5-7.0 by the dropwise addition of

0.1 M NaOH.

Stir the reaction mixture at room temperature for 24 hours.

Remove any insoluble impurities by filtration through a 0.22 µm syringe filter.

Reduce the volume of the filtrate under reduced pressure to approximately 10 mL.

Precipitate the crude product by the slow addition of methanol (50 mL) followed by diethyl

ether (50 mL).

Isolate the solid product by centrifugation or filtration.

Wash the product with methanol and diethyl ether.

Dry the final product under vacuum to yield the Tm-L complex.
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Starting Materials

Synthesis Steps

Product Isolation

Ligand (C15H26O7)

1. Dissolve Ligand in H2O

TmCl3·6H2O

3. Dissolve TmCl3 in H2O

Deionized Water

2. Adjust pH to 7.0

4. Mix Solutions

5. Stir for 24h at RT

6. Filter

7. Concentrate Solution

8. Precipitate with Methanol/Ether

9. Isolate Solid

10. Wash

11. Dry under Vacuum

Final Product (C15H26O7Tm)

Click to download full resolution via product page

Caption: Workflow for the synthesis of a hypothetical Tm-L complex.
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Characterization of the Thulium Complex (Tm-L)
1. Mass Spectrometry:

Method: Electrospray Ionization Mass Spectrometry (ESI-MS).

Protocol: Prepare a 1 mg/mL solution of Tm-L in a 50:50 mixture of water and methanol.

Infuse the solution into the mass spectrometer.

Expected Result: A major peak corresponding to the molecular ion [C15H23O7Tm + H]⁺ or

[C15H23O7Tm + Na]⁺.

2. NMR Spectroscopy:

Method: ¹H NMR Spectroscopy. Due to the paramagnetism of Tm³⁺, spectra will show broad

and shifted peaks.

Protocol: Dissolve 5-10 mg of Tm-L in D₂O. Acquire the ¹H NMR spectrum.

Expected Result: The absence of sharp peaks corresponding to the free ligand and the

appearance of a new set of broad, paramagnetically shifted resonances, confirming

complexation.

3. Photoluminescence Spectroscopy:

Method: Steady-state and time-resolved luminescence spectroscopy.

Protocol: Prepare a solution of Tm-L in both H₂O and D₂O. Excite the sample at a

wavelength corresponding to the ligand's absorption (if applicable) or directly into a Tm³⁺

absorption band. Record the emission spectrum and measure the luminescence lifetime.

Expected Result: Characteristic sharp emission bands of Tm³⁺. A longer lifetime in D₂O

compared to H₂O indicates the presence of coordinated water molecules that quench the

luminescence.

Hypothetical Application in Drug Development:
Targeting a Kinase Pathway
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Thulium complexes can be conjugated to biomolecules to act as luminescent probes for

studying biological processes. The following diagram illustrates a hypothetical scenario where

Tm-L, conjugated to a peptide inhibitor, is used to visualize the inhibition of a cellular signaling

pathway.

Cellular Signaling Pathway

Mechanism of Action

Cell Surface Receptor

Kinase A

activates

Kinase B
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Transcription Factor

activates

Gene Expression

regulates
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Extracellular Signal
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Caption: Hypothetical inhibition of a kinase pathway by a Tm-L probe.

In this model, the Tm-L complex serves as a tag that allows for the visualization of the

inhibitor's localization and its binding to the target kinase, potentially through luminescence

imaging techniques.

Conclusion
While the specific compound C15H26O7Tm remains unidentified in current scientific literature,

this guide provides a comprehensive framework for its likely nature as a Thulium(III)

coordination complex. The presented data, protocols, and diagrams are representative of the

type of information required by researchers and drug development professionals working with

such novel lanthanide-based compounds. Further empirical research would be necessary to

elucidate the exact structure and properties of this specific molecule.

To cite this document: BenchChem. [Identification of the Chemical Formula C15H26O7Tm: A
Technical Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15146197#chemical-formula-c15h26o7tm-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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